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Compound of Interest

Compound Name: Diethyl dimethylphosphoramidate

CAS No.: 2404-03-7

Cat. No.: B12657328

Get Quote

This guide provides a comprehensive analysis of the spectral data for Diethyl
dimethylphosphoramidate (CAS No. 2404-03-7), a compound of interest in various chemical

and biological research fields. Understanding the spectral characteristics of this

organophosphorus compound is fundamental for its unambiguous identification, purity

assessment, and for studying its chemical behavior. This document delves into the Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering insights

grounded in established spectroscopic principles.

Molecular Structure and Spectroscopic Correlation
A foundational understanding of the molecular structure of Diethyl dimethylphosphoramidate
is paramount for the interpretation of its spectral data. The key structural features are the

phosphoryl group (P=O), two ethoxy groups (-OCH₂CH₃), and a dimethylamino group (-

N(CH₃)₂), all attached to the central phosphorus atom. Each of these functional groups imparts

a characteristic signature in the NMR, IR, and MS spectra.

Figure 1: 2D Structure of Diethyl dimethylphosphoramidate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For Diethyl dimethylphosphoramidate, both ¹H and ¹³C NMR provide critical

information for structural confirmation.

¹H NMR Spectroscopy
While a publicly available ¹H NMR spectrum for Diethyl dimethylphosphoramidate is not

readily accessible, we can predict the expected signals based on the structure and data from

similar compounds like Diethyl phosphoramidate. The spectrum would exhibit three distinct

sets of proton signals:

Ethoxy Protons (-OCH₂CH₃): A triplet corresponding to the methyl protons (CH₃) and a

quartet for the methylene protons (CH₂). The methylene protons will show coupling to both

the adjacent methyl protons and the phosphorus atom.

Dimethylamino Protons (-N(CH₃)₂): A singlet for the six equivalent methyl protons. This

signal may show long-range coupling to the phosphorus atom.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the different carbon environments in the

molecule. Publicly available data indicates the presence of the following signals.[1]

Chemical Shift (ppm) Assignment Multiplicity (Expected)

~62 -OCH₂
Doublet (due to ¹JC-P

coupling)

~37 -N(CH₃)₂
Doublet (due to ²JC-P

coupling)

~16 -OCH₂CH₃
Doublet (due to ³JC-P

coupling)

Table 1: Predicted ¹³C NMR Spectral Data for Diethyl dimethylphosphoramidate.
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The coupling of the carbon nuclei to the phosphorus atom provides further structural

confirmation.

Infrared (IR) Spectroscopy
Infrared spectroscopy is instrumental in identifying the functional groups present in a molecule.

The IR spectrum of Diethyl dimethylphosphoramidate is characterized by strong absorptions

corresponding to the P=O, P-O-C, and C-N bonds.

Wavenumber (cm⁻¹) Assignment Intensity

~2980 C-H stretch (alkane) Strong

~1260 P=O stretch (phosphoryl) Very Strong

~1030 P-O-C stretch Strong

~970 C-N stretch Medium

Table 2: Characteristic IR Absorption Bands for Diethyl dimethylphosphoramidate.

The very strong absorption around 1260 cm⁻¹ is highly characteristic of the P=O stretching

vibration in phosphoramidates. The P-O-C stretching vibration gives rise to a strong band

around 1030 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification. The electron ionization (EI) mass spectrum of

Diethyl dimethylphosphoramidate is available from the NIST Chemistry WebBook.[2]

Molecular Ion: The molecular ion peak ([M]⁺) is expected at m/z 181, corresponding to the

molecular weight of the compound (C₆H₁₆NO₃P).

Key Fragmentation Patterns: Organophosphorus compounds often undergo characteristic

fragmentation pathways. For Diethyl dimethylphosphoramidate, the major fragments

observed in the mass spectrum are outlined below.
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m/z Proposed Fragment Relative Intensity

181 [M]⁺ Moderate

166 [M - CH₃]⁺ Moderate

152 [M - C₂H₅]⁺ Strong

138 [M - N(CH₃)₂]⁺ Moderate

124 [M - OC₂H₅ - CH₃]⁺ Base Peak

109 [(C₂H₅O)₂P]⁺ Strong

96 [(C₂H₅O)PO₂]⁺ Moderate

79 [PO₃]⁻ (rearrangement) Moderate

44 [N(CH₃)₂]⁺ Strong

Table 3: Major Fragments in the Electron Ionization Mass Spectrum of Diethyl
dimethylphosphoramidate.

The base peak at m/z 124 suggests a very stable fragment, likely formed through the loss of an

ethoxy radical followed by a methyl radical.

[C₆H₁₆NO₃P]⁺˙
m/z = 181

[C₅H₁₃NO₃P]⁺
m/z = 166

- •CH₃

[C₄H₁₁NO₃P]⁺
m/z = 152- •C₂H₅

[C₄H₁₀O₃P]⁺
m/z = 138

- •N(CH₃)₂

[C₂H₆N]⁺
m/z = 44

Cleavage

[C₃H₈O₂P]⁺
m/z = 124 (Base Peak)

- •CH₃

[C₄H₁₀O₂P]⁺
m/z = 109

- C₂H₅

[PO₃]⁻
m/z = 79

- C₄H₁₀

[C₂H₅O₂P]⁺˙
m/z = 96

- C₂H₅
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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